Cas no 1339147-47-5 (1-(propane-2-sulfonyl)azetidine-3-carboxylic acid)

1-(Propane-2-sulfonyl)azetidine-3-carboxylic acid is a specialized sulfonamide-containing azetidine derivative, notable for its unique structural features and potential applications in medicinal chemistry and drug development. The compound combines a rigid azetidine ring with a sulfonyl group and a carboxylic acid functionality, offering versatility as a building block for bioactive molecules. Its compact, strained ring system may enhance binding affinity in target interactions, while the sulfonyl group can improve metabolic stability. The carboxylic acid moiety allows for further derivatization or salt formation, facilitating solubility optimization. This compound is particularly valuable in the design of protease inhibitors, receptor modulators, and other small-molecule therapeutics where conformational restraint and polarity tuning are critical.
1-(propane-2-sulfonyl)azetidine-3-carboxylic acid structure
1339147-47-5 structure
Product Name:1-(propane-2-sulfonyl)azetidine-3-carboxylic acid
CAS No:1339147-47-5
MF:C7H13NO4S
MW:207.24742102623
MDL:MFCD20282390
CID:5099538
PubChem ID:64260669
Update Time:2026-03-03

1-(propane-2-sulfonyl)azetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-(isopropylsulfonyl)azetidine-3-carboxylic acid
    • 1-(propane-2-sulfonyl)azetidine-3-carboxylic acid
    • MDL: MFCD20282390
    • Inchi: 1S/C7H13NO4S/c1-5(2)13(11,12)8-3-6(4-8)7(9)10/h5-6H,3-4H2,1-2H3,(H,9,10)
    • InChI Key: LUETYMLEAQREEP-UHFFFAOYSA-N
    • SMILES: N1(S(C(C)C)(=O)=O)CC(C(O)=O)C1

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Additional information on 1-(propane-2-sulfonyl)azetidine-3-carboxylic acid

Introduction to 1-(propane-2-sulfonyl)azetidine-3-carboxylic acid (CAS No. 1339147-47-5)

1-(propane-2-sulfonyl)azetidine-3-carboxylic acid, also known by its CAS number 1339147-47-5, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of azetidines, which are four-membered heterocyclic compounds with a wide range of biological activities. The unique structural features of 1-(propane-2-sulfonyl)azetidine-3-carboxylic acid make it a valuable candidate for various therapeutic applications, particularly in the areas of neurodegenerative diseases and cancer.

The chemical structure of 1-(propane-2-sulfonyl)azetidine-3-carboxylic acid consists of an azetidine ring substituted with a carboxylic acid group and a propane-2-sulfonyl moiety. The azetidine ring is known for its rigidity and conformational stability, which can influence the compound's pharmacological properties. The carboxylic acid group provides a polar functional group that can participate in hydrogen bonding and other intermolecular interactions, while the propane-2-sulfonyl group adds a hydrophobic character to the molecule, enhancing its lipophilicity.

Recent studies have highlighted the potential of 1-(propane-2-sulfonyl)azetidine-3-carboxylic acid as a modulator of various biological pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory activity against specific kinases involved in cell signaling pathways. Kinases are key enzymes that play crucial roles in cellular processes such as proliferation, differentiation, and apoptosis. By targeting these kinases, 1-(propane-2-sulfonyl)azetidine-3-carboxylic acid could potentially be developed into novel therapeutic agents for treating diseases characterized by aberrant kinase activity.

In addition to its kinase inhibitory properties, 1-(propane-2-sulfonyl)azetidine-3-carboxylic acid has also been investigated for its neuroprotective effects. Studies conducted in animal models of neurodegenerative diseases have demonstrated that this compound can reduce oxidative stress and inflammation, two major contributors to neuronal damage. The ability of 1-(propane-2-sulfonyl)azetidine-3-carboxylic acid to protect neurons from oxidative stress may be attributed to its ability to modulate redox-sensitive signaling pathways and enhance cellular antioxidant defenses.

The pharmacokinetic properties of 1-(propane-2-sulfonyl)azetidine-3-carboxylic acid have also been studied extensively. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it suitable for further development as a drug candidate. Its high oral bioavailability and low toxicity profile are particularly advantageous for chronic therapeutic applications.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(propane-2-sulfonyl)azetidine-3-carboxylic acid in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at various dose levels, with no serious adverse events reported. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

In conclusion, 1-(propane-2-sulfonyl)azetidine-3-carboxylic acid (CAS No. 1339147-47-5) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical science. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in the treatment of various diseases.

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